Cas no 1147291-86-8 ((Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide)

• Product Name: (Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide
• CAS No: 1147291-86-8
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 6606452
• PubChem ID: 132972269
• Update Time: 2025-07-08

(Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z275680130
• EN300-18466656
• 2-cyano-N-[2-(morpholin-4-yl)-2-(thiophen-2-yl)ethyl]-3-phenylprop-2-enamide
• 1147291-86-8
• (Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide

• Inchi： 1S/C20H21N3O2S/c21-14-17(13-16-5-2-1-3-6-16)20(24)22-15-18(19-7-4-12-26-19)23-8-10-25-11-9-23/h1-7,12-13,18H,8-11,15H2,(H,22,24)/b17-13-
• InChI Key： VNKNSANDDWLLNW-LGMDPLHJSA-N
• SMILES： S1C=CC=C1C(CNC(/C(/C#N)=C\C1C=CC=CC=1)=O)N1CCOCC1

Computed Properties

• Exact Mass: 367.13544809g/mol
• Monoisotopic Mass: 367.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 93.6Ų

Additional information on (Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide

Exploring (Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide (CAS 1147291-86-8): Properties, Applications, and Market Insights

The compound (Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide (CAS 1147291-86-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a cyano group, morpholine ring, and thiophene moiety, this compound serves as a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or signal transduction modulator, given its ability to interact with various biological targets.

One of the most frequently asked questions about CAS 1147291-86-8 relates to its synthesis and purity. The compound is typically prepared through multi-step organic reactions, with careful attention to stereochemistry to maintain the (Z)-configuration of the propenamide group. Analytical techniques such as HPLC, NMR, and mass spectrometry are crucial for verifying its identity and assessing its quality. The presence of both hydrogen bond acceptors and hydrophobic regions in its structure makes it particularly interesting for medicinal chemistry applications.

Recent trends in pharmaceutical research have highlighted the growing importance of small molecule inhibitors like (Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide. With the rise of personalized medicine and targeted therapies, compounds with specific protein-binding capabilities are in high demand. This molecule's thiophene and morpholine components are known pharmacophores that frequently appear in FDA-approved drugs, making it a promising candidate for further investigation.

The physicochemical properties of CAS 1147291-86-8 contribute to its research utility. The compound exhibits moderate solubility in common organic solvents such as DMSO and DMF, which facilitates its use in biological assays. Its molecular weight of 381.47 g/mol and calculated logP value suggest favorable drug-like characteristics according to Lipinski's rule of five. These properties make it suitable for various in vitro and in vivo studies exploring its potential therapeutic applications.

From a commercial perspective, the market for specialized chemical intermediates like (Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide has been expanding steadily. Pharmaceutical companies and contract research organizations seek high-quality batches of this compound for their screening libraries and lead optimization programs. The global emphasis on drug repurposing and combination therapies has further increased interest in such structurally diverse molecules that may offer novel mechanisms of action.

Quality control is paramount when working with CAS 1147291-86-8. Reputable suppliers provide comprehensive analytical data, including chromatographic purity reports and spectroscopic characterization. Researchers often inquire about storage conditions, with recommendations typically suggesting protection from moisture and storage at controlled temperatures to maintain stability. The compound's shelf life can be extended when handled under inert atmospheres and kept away from strong oxidizers.

In the context of current research trends, (Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide aligns well with investigations into protein-protein interaction inhibitors and allosteric modulators. Its structural complexity allows for potential interactions with multiple biological targets, making it a versatile tool for probing various signaling pathways. The incorporation of both heterocyclic and aromatic elements in its design follows modern medicinal chemistry strategies for improving target selectivity and metabolic stability.

The safety profile of CAS 1147291-86-8 is another area of frequent inquiry. While comprehensive toxicological data may be limited due to its research-grade status, standard laboratory precautions should be observed when handling this compound. Proper personal protective equipment, including gloves and safety glasses, is recommended. Material safety data sheets (MSDS) provided by manufacturers offer essential guidance for safe handling procedures and first-aid measures in case of accidental exposure.

Looking ahead, the scientific community anticipates growing applications for (Z)-2-Cyano-N-(2-morpholin-4-yl-2-thiophen-2-ylethyl)-3-phenylprop-2-enamide in various therapeutic areas. Its structural features suggest potential utility in developing treatments for conditions involving aberrant kinase activity or dysregulated cell signaling. As research continues to uncover its precise mechanisms of action and structure-activity relationships, this compound may emerge as a valuable scaffold for designing new generations of targeted therapies.

For researchers sourcing CAS 1147291-86-8, it's crucial to partner with reliable suppliers who can provide consistent quality and detailed technical support. The compound's complexity demands rigorous quality assurance protocols throughout the manufacturing and distribution process. Many investigators also seek custom synthesis services for structural analogs or isotopically labeled versions of this molecule to support their specific research objectives in drug discovery and mechanistic studies.